Cas no 2228591-84-0 (3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228591-84-0
• MF: C₁₂H₁₄F₂N₂O₃
• MW: 272.247970104218
• CID: 6326970
• PubChem ID: 165885475
• Update Time: 2025-05-20

3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine
• [3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutyl]methanamine
• EN300-1948797
• 2228591-84-0

• Inchi： 1S/C12H14F2N2O3/c1-19-10-3-2-8(4-9(10)16(17)18)11(7-15)5-12(13,14)6-11/h2-4H,5-7,15H2,1H3
• InChI Key： OFMQJJQWHQCPHH-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2)[N+](=O)[O-])OC)(CN)C1)F

Computed Properties

• Exact Mass: 272.09724864g/mol
• Monoisotopic Mass: 272.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.1Ų

Additional information on 3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine

Exploring the Potential of 3,3-Difluoro-1-(4-Methoxy-3-Nitrophenyl)Cyclobutylmethanamine (CAS No. 2228591-84-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine (CAS No. 2228591-84-0) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclobutyl core with difluoro and methoxy-nitrophenyl substituents, offering intriguing possibilities for drug discovery. Researchers are particularly drawn to its potential as a building block for central nervous system (CNS) therapeutics, given its amine functionality and aromatic nitro group, which are common features in neuroactive compounds.

The compound's molecular weight of 258.23 g/mol and its balanced lipophilicity (predicted LogP ~1.8) make it an attractive candidate for blood-brain barrier penetration – a critical factor in CNS drug development. Recent studies suggest that derivatives of this scaffold may interact with G-protein coupled receptors (GPCRs), particularly those involved in mood regulation and cognitive function. This aligns with current pharmaceutical trends focusing on precision medicine for neurological disorders.

From a synthetic chemistry perspective, the 3,3-difluorocyclobutane moiety presents interesting challenges and opportunities. The gem-difluoro substitution is known to influence both the compound's metabolic stability and its conformational properties, potentially leading to improved pharmacokinetic profiles. The 4-methoxy-3-nitrophenyl group, meanwhile, offers multiple sites for further structure-activity relationship (SAR) exploration through various chemical modifications.

In the context of current drug discovery paradigms, this compound exemplifies the growing importance of fluorinated scaffolds in medicinal chemistry. The strategic incorporation of fluorine atoms, as seen in the difluoro component, has become a cornerstone of modern pharmaceutical design, improving target binding affinity and metabolic stability. This approach has gained particular attention in the development of next-generation antidepressants and neuroprotective agents, areas where researchers are actively seeking novel chemical entities.

The nitro group in this molecule offers additional versatility, serving as both a potential hydrogen bond acceptor and a synthetic handle for further derivatization. In recent years, nitroaromatic compounds have seen renewed interest due to their potential in photopharmacology – an emerging field exploring light-sensitive therapeutics. While the photochemical properties of 3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine remain to be fully characterized, its structure suggests possible applications in this cutting-edge area of research.

From a green chemistry perspective, synthetic routes to this compound are being optimized to reduce environmental impact. Current efforts focus on developing catalytic methods for constructing the cyclobutane ring and introducing the difluoro moiety, reflecting the pharmaceutical industry's commitment to sustainable synthesis. These advancements are particularly relevant given increasing regulatory pressures and the growing demand for eco-friendly pharmaceutical production.

In analytical chemistry, the characterization of CAS No. 2228591-84-0 presents interesting challenges due to its combination of fluorine atoms and aromatic nitro group. Modern techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are proving invaluable for quality control and structural confirmation. These analytical methods are crucial for ensuring batch-to-batch consistency in research applications.

The commercial availability of this compound has expanded significantly in recent years, reflecting growing research interest. Suppliers typically offer it as a high-purity research chemical for pharmaceutical screening and medicinal chemistry applications. Proper storage conditions (generally recommended at -20°C under inert atmosphere) are essential to maintain stability, particularly given the nitroaromatic component's potential sensitivity to light and heat.

Looking forward, the unique structural features of 3,3-difluoro-1-(4-methoxy-3-nitrophenyl)cyclobutylmethanamine position it as a promising scaffold for multiple therapeutic areas. Its combination of fluorine substitution, rigid cyclobutane core, and functionalized aromatic system offers numerous opportunities for lead optimization in drug discovery programs. As research continues, we anticipate seeing more publications exploring its potential applications in addressing unmet medical needs, particularly in neurological and psychiatric disorders.

For researchers interested in this compound, current literature suggests several promising directions for investigation. These include exploring its biophysical properties, developing efficient synthetic routes, and evaluating its potential as a pharmacophore in various biological systems. The compound's structural novelty ensures it will remain a subject of interest in academic and industrial research settings for years to come.